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Compound of Interest

Compound Name: C108297

Cat. No.: B15612248 Get Quote

Technical Support Center: C108297
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered when working with the selective

glucocorticoid receptor modulator, C108297. Our goal is to help you avoid and resolve issues

such as precipitation in stock solutions to ensure the accuracy and reproducibility of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is C108297 and what is its mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator with a high

binding affinity for the GR.[1] It can act as both an agonist and an antagonist depending on the

cellular context and the specific gene, which allows for a more targeted therapeutic effect than

traditional glucocorticoids.[1][2] This selective modulation aims to separate the anti-

inflammatory benefits from adverse metabolic side effects.[1]

Q2: What are the recommended solvents for preparing C108297 stock solutions?

A2: For in vitro studies, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended

solvent. C108297 is soluble in DMSO at a concentration of 100 mg/mL.[3] For in vivo

experiments, several vehicle options have been reported to yield clear solutions, including a
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mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, or a combination of 10%

DMSO and 90% corn oil.[1][3]

Q3: How should I store C108297 powder and stock solutions?

A3: Proper storage is crucial to maintain the stability and prevent degradation of C108297. For

the powder form, storage at -20°C for up to 3 years or at 4°C for up to 2 years is

recommended.[1][4] Once dissolved in a solvent, stock solutions should be stored at -80°C for

up to 6 months or at -20°C for up to 1 month.[1][4] It is highly advisable to aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to

precipitation.[1][5]

Q4: What are the key physical and chemical properties of C108297?

A4: The key properties of C108297 are summarized in the table below.

Property Value

Molecular Formula C₂₆H₂₅F₄N₃O₃S

Molecular Weight 535.56 g/mol [1]

CAS Number 1018679-79-2[1]

Appearance White to off-white solid[1]

Purity ≥98%[1]

Binding Affinity (Ki) 0.45-0.9 nM for the Glucocorticoid Receptor[1]

Troubleshooting Guide
Issue: Precipitation observed in my C108297 stock solution upon preparation or during storage.

This is a common issue that can arise from several factors. The following troubleshooting

workflow can help you identify and resolve the problem.
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Precipitation Observed
in Stock Solution

Is the concentration too high?

Was high-purity,
anhydrous DMSO used?

No

Reduce concentration to
within solubility limits.

Yes

Was the initial
dissolution complete?

Yes

Use fresh, high-purity,
anhydrous DMSO.

No

Were there repeated
freeze-thaw cycles?

Yes

Gently warm (37°C) and/or
sonicate to redissolve.

No

Aliquot stock into single-use
vials before freezing.

Yes

Clear Solution

No
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Troubleshooting workflow for C108297 precipitation.
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Issue: My compound precipitates when I dilute my DMSO stock into an aqueous buffer or cell

culture medium.

This phenomenon, known as antisolvent precipitation, occurs because C108297 is significantly

less soluble in aqueous environments than in DMSO.[6]

Possible Cause: A rapid change in solvent polarity when adding a concentrated DMSO stock

directly to an aqueous solution.[5]

Recommended Action: Avoid direct dilution of a high-concentration stock. Instead, perform

serial dilutions of your DMSO stock to a lower concentration in DMSO first, before the final

dilution into the aqueous medium. When adding the stock to the aqueous solution, add it

dropwise while vortexing or stirring to ensure rapid and even dispersal.[7] Also, ensure the

final DMSO concentration in your cell culture medium is low (typically below 0.5%) to avoid

solvent-induced cytotoxicity.[8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO (for in vitro use)
This protocol details the steps for preparing a stable, high-concentration stock solution of

C108297.

Preparation Workflow

1. Weigh C108297 powder
accurately.

2. Add anhydrous, high-purity
DMSO to desired concentration.

3. Vortex vigorously.
Use sonication or gentle

warming (37°C) if needed.

4. Visually inspect to ensure
a clear, particle-free solution.

5. Aliquot into single-use,
light-resistant vials. 6. Store at -20°C or -80°C.

Click to download full resolution via product page

Workflow for preparing a stable C108297 stock solution.

Methodology:
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Weigh Compound: Accurately weigh the desired amount of C108297 powder in a sterile,

light-resistant vial.

Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

target concentration (e.g., for a 100 mg/mL stock, add 1 mL of DMSO to 100 mg of

C108297).

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, brief

sonication or gentle warming in a 37°C water bath can be used to aid dissolution.[3][6]

Visual Inspection: Ensure the final solution is clear and free of any visible particulate matter.

Aliquoting and Storage: To prevent repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes.[5] Store the aliquots at -20°C for short-term storage (up to

1 month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of a Dosing Solution for In Vivo
Use
This protocol provides two examples of vehicle formulations for preparing C108297 for in vivo

administration. It is recommended to prepare these solutions fresh on the day of use.[3]

Vehicle Formulations

Formulation Components (by volume) Resulting Solubility

Protocol A
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

≥ 2.5 mg/mL (Clear Solution)

[3]

Protocol B 10% DMSO, 90% Corn Oil
≥ 2.5 mg/mL (Clear Solution)

[3]

Methodology (using Protocol A as an example):

Prepare Stock: First, prepare a clear, concentrated stock solution of C108297 in DMSO.
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Add Solvents Sequentially: For a 1 mL final volume, add the components one by one. For

example, start with 400 µL of PEG300, add the required volume of your C108297 DMSO

stock (e.g., 100 µL), and mix thoroughly.

Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Final Dilution: Add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly. The

final solution should be clear. If precipitation occurs, gentle warming and sonication may

help.[3]

Signaling Pathway
C108297 functions by modulating the Glucocorticoid Receptor (GR). The simplified diagram

below illustrates the basic mechanism of GR signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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